Cas no 1805721-29-2 (2-(3-Bromopropyl)-6-fluorotoluene)

• Product Name: 2-(3-Bromopropyl)-6-fluorotoluene
• CAS No: 1805721-29-2
• MF: C₁₀H₁₂BrF
• MW: 231.104685783386
• CID: 5005496
• PubChem ID: 118802670
• Update Time: 2025-06-14

2-(3-Bromopropyl)-6-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-6-fluorotoluene

• Inchi： 1S/C10H12BrF/c1-8-9(5-3-7-11)4-2-6-10(8)12/h2,4,6H,3,5,7H2,1H3
• InChI Key： CEKRIOINHGZTET-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Additional information on 2-(3-Bromopropyl)-6-fluorotoluene

Comprehensive Overview of 2-(3-Bromopropyl)-6-fluorotoluene (CAS No. 1805721-29-2): Properties, Applications, and Industry Relevance

In the rapidly evolving field of organic synthesis and pharmaceutical intermediates, 2-(3-Bromopropyl)-6-fluorotoluene (CAS No. 1805721-29-2) has emerged as a compound of significant interest. This halogenated aromatic derivative combines a fluorotoluene backbone with a bromopropyl side chain, offering unique reactivity patterns that cater to advanced cross-coupling reactions and drug discovery applications. Its molecular structure, C₁₀H₁₂BrF, positions it as a versatile building block for small molecule therapeutics and agrochemical formulations.

The compound's synthetic utility is underscored by its role in palladium-catalyzed reactions, such as Suzuki-Miyaura and Negishi couplings, which are pivotal in constructing complex biaryl scaffolds. Researchers frequently inquire about "how to purify 2-(3-Bromopropyl)-6-fluorotoluene" or "alternative solvents for bromoalkylation," reflecting its practical challenges. Recent studies highlight its compatibility with green chemistry principles, as efforts to minimize organic waste in halogenation protocols gain traction.

From an industrial perspective, 2-(3-Bromopropyl)-6-fluorotoluene aligns with the demand for high-value intermediates in API manufacturing. Its electron-withdrawing fluorine moiety enhances metabolic stability in drug candidates, addressing common queries like "fluorine effects on drug bioavailability." Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for quality control, with purity thresholds often exceeding 98% for GMP compliance.

Environmental and regulatory considerations are also paramount. The compound's persistence in aquatic systems and biodegradation pathways are active research areas, coinciding with searches for "eco-friendly bromoarenes." Innovations in catalytic bromination and flow chemistry have reduced its environmental footprint, making it a case study for sustainable halogenation.

In summary, 2-(3-Bromopropyl)-6-fluorotoluene exemplifies the intersection of structural versatility and industrial applicability. As precision synthesis trends dominate, this compound's role in tailored molecular architectures will likely expand, driven by its balanced reactivity-selectivity profile and alignment with green chemistry metrics.